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Property/Activity

Peimisine

Peimine

Molecular Formula [1]

Molecular Weight [1]

CAS Number [1]

Extraction Yield (from
F. thunbergii) [1]

Antioxidant Activity

Anti-inflammatory
Activity

Other Notable
Activities

Information not identified in
search results

Information not identified in
search results

19773-24-1 [4]

0.5 mg/g (under optimal SFE
conditions)

Shows good affinity for
antioxidant targets in molecular
docking studies [5].

Information not identified in
search results

Accumulates at higher levels in
some wild-simulated Fritillaria

[4].

C27H45N0s [2] [3]

431.65 g/mol [3]

23496-41-5 [4] [2] [3]

1.3 mg/g (under optimal SFE conditions)

Identified as a key antioxidant
compound; content correlates with total
antioxidant capacity [5].

Exhibits anti-inflammatory and pain
suppression properties at the cellular
level [3].

A major bioactive component; higher
levels found in some tissue-cultured and
cultivated Fritillaria [4] [5].
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Experimental Data and Protocols

For your experimental work, here are key methodologies from recent studies that quantified these

compounds and evaluated their activity.

Extraction and Quantification

e Optimized Supercritical Fluid Extraction (SFE): One study optimized SFE for F. thunbergii using a
Central Composite Design. The highest yields for peimisine and peimine were achieved under these
conditions:

o Extraction Time: 3.0 hours

Temperature: 60.4 °C

o Pressure: 26.5 MPa
o Co-solvent: 89.3% ethanol [1]

e UPLC-Q-Exactive Orbitrap MS/MS Analysis: A comprehensive metabolomics study used this

technique to profile compounds in different Fritillaria species [5]. The general workflow is as follows:

[e]
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Sample Preparation

:

Liquid Nitrogen-Ground FB Powder

:

Metabolite Extraction

Click to download full resolution via product page

Antioxidant Activity Evaluation

¢ In Vitro Assays: Common methods to evaluate the antioxidant capacity of extracts containing these
alkaloids include [1] [5]:
o FRAP: Ferric Reducing Antioxidant Power assay.
o ABTSe* Scavenging Activity: Measures the ability to quench the ABTS radical cation.
¢ Network Pharmacology and Molecular Docking: An integrated analysis identified peimisine and
peimine as key antioxidant compounds in Fritillaria. The predicted mechanism suggests they mediate
antioxidant effects through key targets like AKT1 and ESR1, influencing the PI3BK-AKT signaling
pathway [5].
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Key Research Insights

e Content is Source-Dependent: The relative content of peimisine and peimine varies significantly
with the geographical origin and cultivation method of Fritillaria. One study found field-collected
wild specimens accumulated more peimisine, while tissue-cultured samples had higher peimine
content [4].

e Correlation with Mineral Elements: The accumulation of these alkaloids may be influenced by
mineral elements in the growth environment. Most analyzed elements showed a positive correlation
with peiminine and peimine levels, but a negative correlation with peimisine and imperialine [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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